Cas no 102029-60-7 (AMPSO sodium salt)

• Product Name: AMPSO sodium salt
• CAS No: 102029-60-7
• MF: C₇H₁₆NNaO₅S
• MW: 249.260412216187
• MDL: MFCD00067500
• CID: 62270
• PubChem ID: 24890600
• Update Time: 2025-06-25

AMPSO sodium salt Chemical and Physical Properties

Names and Identifiers

• AMPSO sodium salt
• 3-((1,1-Dimethyl-2-hydroxyethyl)amino)-2-hydroxypropanesulfonic acid sodium salt
• sodium,2-hydroxy-3-[(1-hydroxy-2-methylpropan-2-yl)amino]propane-1-sulfonate
• AMPSO-NA
• AMPSO SODIUM
• 3-[(1,1-DIMETHYL-2-HYDROXYETHYL)AMINO]-2-HYDROXY-PROPANESULFONIC ACID SODIUM SALT
• N-(1,1-DIMETHYL-2-HYDROXYETHYL)-3-AMINO-2-HYDROXYPROPANESULPHONIC ACID SODIUM SALT
• AMPSO sodium salt 3-((1,1-Dimethyl-2-hydroxyethyl)amino)-2-hydroxypropanesulfonic acid sodium salt
• N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulphonic acid sodium salt >98%
• DTXSID90657466
• 3-[(1,1-Dimethyl-2-Hydroxyethyl)Amino]-2-Hydroxypropanesulfonic Acid Sodium salt
• Sodium 2-hydroxy-3-((1-hydroxy-2-methylpropan-2-yl)amino)propane-1-sulfonate
• CEA02960
• MFCD00067500
• 102029-60-7
• FT-0686840
• AKOS015914571
• sodium;2-hydroxy-3-[(1-hydroxy-2-methylpropan-2-yl)amino]propane-1-sulfonate
• 1-Propanesulfonic acid, 2-hydroxy-3-[(2-hydroxy-1,1-dimethylethyl)amino]-, sodium salt (1:1)
• sodium 2-hydroxy-3-[(1-hydroxy-2-methylpropan-2-yl)amino]propane-1-sulfonate
• sodium 2-hydroxy-3-(1-hydroxy-2-methylpropan-2-ylamino)propane-1-sulfonate
• AMPSO sodium salt PUFFERAN?, min. 98%
• CS-0443897
• HY-W332454
• Ampsosodiumsalt
• UVGYCHPTWHWEPZ-UHFFFAOYSA-M
• DB-058754
• AMPSO (sodium)

• MDL： MFCD00067500
• Inchi： 1S/C7H17NO5S.Na/c1-7(2,5-9)8-3-6(10)4-14(11,12)13;/h6,8-10H,3-5H2,1-2H3,(H,11,12,13);/q;+1/p-1
• InChI Key： UVGYCHPTWHWEPZ-UHFFFAOYSA-M
• SMILES： S(CC(CNC(C)(C)CO)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 249.06500
• Monoisotopic Mass: 249.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 118.07000
• LogP: -0.27530
• pka: 9.0 (Free acid)(at 25℃)

AMPSO sodium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Other Chemical Reagents

Additional information on AMPSO sodium salt

AMPSO Sodium Salt: A Comprehensive Overview

The AMPSO sodium salt (CAS No. 102029-60-7) is a versatile compound with significant applications in various industries. Derived from the parent compound AMPSO (Acid Methyl Para-Toluenesulfonate), the sodium salt form is widely recognized for its stability and ease of use in chemical reactions. This compound has garnered attention in recent years due to its unique properties and potential in advanced materials science and pharmaceutical applications.

AMPSO sodium salt is primarily used as a methylating agent in organic synthesis. Its ability to efficiently transfer methyl groups makes it invaluable in the synthesis of complex molecules, including pharmaceutical intermediates and advanced polymers. Recent studies have highlighted its role in the development of novel drug delivery systems, where its methylating properties are exploited to modify drug molecules for improved bioavailability.

The synthesis of AMPSO sodium salt involves a two-step process: first, the preparation of AMPSO through sulfonation and methylation reactions, followed by neutralization with sodium hydroxide to form the sodium salt. This process ensures high purity and stability, making it suitable for large-scale industrial applications. The compound is typically supplied as a white crystalline powder, soluble in water and polar solvents, which facilitates its handling and application in various chemical processes.

One of the most promising areas of research involving AMPSO sodium salt is its application in polymer chemistry. Scientists have recently explored its use as a crosslinking agent in the production of hydrogels, which are widely used in biomedical applications such as tissue engineering and drug delivery. The ability of AMPSO sodium salt to form stable crosslinks has been shown to enhance the mechanical properties and biocompatibility of these materials, making them ideal for medical implants and wound healing applications.

In addition to its role in polymer chemistry, AMPSO sodium salt has found applications in the electronics industry. Researchers have investigated its use as a precursor for the synthesis of conductive polymers, which are critical components in flexible electronics and energy storage devices. Recent advancements have demonstrated that polymers synthesized using AMPSO sodium salt exhibit improved electrical conductivity and mechanical flexibility, making them suitable for next-generation electronic devices.

The environmental impact of AMPSO sodium salt has also been a focus of recent studies. While it is not classified as a hazardous chemical under current regulations, proper handling and disposal procedures are recommended to minimize its environmental footprint. Researchers have developed eco-friendly synthesis methods that reduce waste generation and improve the overall sustainability of AMPSO sodium salt production.

In conclusion, AMPSO sodium salt (CAS No. 102029-60-7) is a multifaceted compound with a wide range of applications across various industries. Its role as a methylating agent, crosslinking agent, and precursor for advanced materials continues to drive innovation in fields such as pharmaceuticals, polymer chemistry, and electronics. As research into its properties and applications advances, AMPSO sodium salt is poised to play an even greater role in shaping future technologies.